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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B8257862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Britannin (BRT), a

pseudoguaianolide sesquiterpene lactone, in cancer cell line research. The information

compiled from recent studies highlights its mechanism of action, provides quantitative data on

its efficacy, and details experimental protocols for its application.

Introduction
Britannin (BRT) has emerged as a promising natural compound with significant anticancer

properties. It has been shown to reduce cancer cell proliferation, survival, and migration

through the modulation of multiple signaling pathways. This document outlines the key

applications of BRT in in vitro cancer research, focusing on its effects on various cancer cell

lines.

Quantitative Data Summary
The efficacy of Britannin has been evaluated across several cancer cell lines. The following

table summarizes the half-maximal inhibitory concentration (IC50) values reported in various

studies.
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Cell Line Cancer Type IC50 (µM)
Exposure Time
(h)

Reference

MCF-7 Breast Cancer 6.3 48 [1]

MDA-MB-468 Breast Cancer - - [1]

HepG2 Liver Cancer 6.9 48 [1]

BEL-7402 Liver Cancer - - [1]

MOLT-4 Leukemia - - [1]

HCT116 Colon Cancer - - [1]

BGC-823 Gastric Cancer - - [1]

Pancreatic

Cancer Cells

Pancreatic

Cancer
- - [1]

Note: "-" indicates that a specific value was not provided in the cited source, although the study

confirmed the compound's activity against that cell line.

Mechanism of Action and Signaling Pathways
Britannin exerts its anticancer effects by modulating several key signaling pathways. These

include the induction of apoptosis, cell cycle arrest, and inhibition of pathways crucial for

cancer cell survival and proliferation.

Apoptosis Induction
Britannin induces apoptosis in cancer cells through the generation of reactive oxygen species

(ROS), which in turn triggers the mitochondrial apoptotic pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Britannin in Cancer
Cell Line Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8257862#application-of-dibritannilactone-b-in-
cancer-cell-line-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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